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A Comparative Toxicological Assessment of
Different Copper-Based Fungicides

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the toxicological profiles of commonly used
copper-based fungicides, including Bordeaux mixture, copper sulfate, copper hydroxide, and
copper oxychloride. The information is intended to assist researchers and professionals in
making informed decisions regarding the selection and use of these compounds, considering
their efficacy and potential environmental and non-target organism toxicity. The data presented
is a synthesis of findings from various scientific studies.

Executive Summary

Copper-based fungicides are widely utilized in agriculture to control a broad spectrum of fungal
and bacterial diseases. Their mode of action primarily involves the release of copper ions
(Cu?*), which are toxic to fungal spores and pathogens. However, the same properties that
make them effective fungicides also pose toxicological risks to non-target organisms and the
environment. This guide reveals that while all copper-based fungicides exhibit toxicity, the
degree of toxicity varies depending on the specific copper compound, the organism being
tested, and the environmental conditions. Notably, the bioavailability of copper ions, which is
influenced by factors such as the solubility of the copper compound and the pH and hardness
of the water, plays a crucial role in determining its toxic effects.
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Data Presentation: A Comparative Overview of
Toxicity

The following tables summarize the acute toxicity data for different copper-based fungicides
across various organisms. It is important to note that direct comparisons can be challenging
due to variations in experimental conditions across studies.

Table 1: Acute Toxicity to Aquatic Invertebrates (Daphnia sp.)

95%
o ) Exposure EC50 (mg )
Fungicide Organism . Confidence Reference
Duration CulL) o
Limits
Copper Daphnia
o 48 hours 0.030 0.024-0.037 [1]
Sulfate similis
Copper Daphnia
_ o 48 hours 0.043 0.033-0.057 [1]
Oxychloride similis
Cuprous Daphnia
) o 48 hours 0.013 0.011-0.016  [1]
Oxide similis
Copper Daphnia N
48 hours ~0.036 Not specified [2]
Sulfate magna

Table 2: Acute Toxicity to Fish
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95%
. . Exposure LC50 (mg .
Fungicide Organism . Confidence  Reference
Duration CulL) L.
Limits
Copper Danio rerio
, 96 hours 0.714 0.494-1.016  [1]
Sulfate (Zebrafish)
Copper Danio rerio
_ _ 96 hours 0.192 0.133-0.272  [1]
Oxychloride (Zebrafish)
Cuprous Danio rerio
, _ 96 hours 0.063 0.045-0.089 [1]
Oxide (Zebrafish)
Copper . :
Danio rerio
Hydroxide ) Not
) (Zebrafish) 96 hours >2.0 ] [3]
(Kocide® applicable
Embryos
3000)
Danio rerio
Copper . -
(Zebrafish) 96 hours 0.276 Not specified [3]
Acetate
Embryos
Table 3: Acute Oral Toxicity in Mammals
. . LD50 (mg/kg body
Fungicide Organism . Reference
weight)
Copper Sulfate Rat 300 [4]
Copper Hydroxide Rat Data not available
Copper Oxychloride Rat Data not available
Bordeaux Mixture Rat Data not available

Table 4: Phytotoxicity

© 2025 BenchChem. All rights reserved.

3/9

Tech Support


https://www.alice.cnptia.embrapa.br/bitstream/doc/1109297/1/1s2.0S0045653504002942main.pdf
https://www.alice.cnptia.embrapa.br/bitstream/doc/1109297/1/1s2.0S0045653504002942main.pdf
https://www.alice.cnptia.embrapa.br/bitstream/doc/1109297/1/1s2.0S0045653504002942main.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10574507/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10574507/
https://www.researchgate.net/figure/The-relationship-between-Oral-rat-LD50-and-log-P-as-well-as-the-number-of-carbons-NC_fig7_382335937
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Fungicide Plant Species

Observed Effect

Reference

] Tomato (Solanum
Bordeaux Mixture )
lycopersicum L.)

Increased ascorbate
levels and decreased
glutamine synthetase
activity, indicating a

stress response.

[5]

Copper Sulfate,
Copper Hydroxide, General
Copper Oxychloride

Phytotoxicity risk
increases with slow
drying conditions and
acidic pH, which
increases copper ion

solubility.

[6]

Experimental Protocols

The toxicological data presented in this guide are primarily based on standardized

experimental protocols, such as those developed by the Organisation for Economic Co-

operation and Development (OECD).

Acute Toxicity Testing in Fish (based on OECD

Guideline 203)

This test is designed to determine the median lethal concentration (LC50) of a substance in

fish.

e Test Organism: A recommended fish species, such as Rainbow Trout (Oncorhynchus

mykiss) or Zebrafish (Danio rerio), is selected. The fish are acclimated to the laboratory

conditions.

o Test Substance Preparation: A series of concentrations of the copper-based fungicide are

prepared in dechlorinated water. A control group with no test substance is also included.

o Exposure: Fish are exposed to the different concentrations of the test substance for a 96-

hour period. The test can be static (no renewal of the test solution), semi-static (renewal at

specific intervals), or flow-through (continuous renewal).
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e Observation: Mortalities are recorded at 24, 48, 72, and 96 hours.

o Data Analysis: The LC50, the concentration estimated to cause mortality in 50% of the test
fish, is calculated using statistical methods like probit analysis.

Acute Immobilisation Test in Daphnia sp. (based on
OECD Guideline 202)

This test evaluates the acute toxicity of a substance to Daphnia, a small freshwater crustacean.

o Test Organism: Young daphnids (less than 24 hours old) of a species like Daphnia magna
are used.

» Test Substance Preparation: A range of concentrations of the copper fungicide is prepared in
a suitable medium. A control group is also maintained.

o Exposure: The daphnids are exposed to the test concentrations for 48 hours.

e Observation: The number of immobilized daphnids (those unable to swim) is recorded at 24
and 48 hours.

» Data Analysis: The EC50, the concentration estimated to cause immobilization in 50% of the
daphnids, is calculated.

Phytotoxicity Assessment (based on Phytotoxkit
microbiotest)

This method assesses the effect of a substance on seed germination and early plant growth.

o Test Setup: Transparent test plates are used, with a lower compartment containing soil
spiked with different concentrations of the copper fungicide and a control with untreated soil.

o Seed Placement: Seeds of selected plant species (e.g., tomato, cucumber) are placed on a
filter paper that is in contact with the treated soil.

 Incubation: The test plates are incubated under controlled conditions of light and temperature
for a specific period.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

» Observation and Measurement: After the incubation period, seed germination rates and the
lengths of the roots and shoots are measured.

o Data Analysis: The inhibition of germination and growth in the treated groups is compared to
the control group to determine the phytotoxic effects.

Mandatory Visualization

Signaling Pathway of Copper-Induced Oxidative Stress
in Fungal Cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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